Cas no 16803-68-2 (2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-dimethyl-)

• Product Name: 2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-dimethyl-
• CAS No: 16803-68-2
• MF: C₆H₈F₆O₂
• MW: 226.116943359375
• CID: 194902
• PubChem ID: 299569
• Update Time: 2025-04-19

2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,3-Butanediol,1,1,1,4,4,4-hexafluoro-2,3-dimethyl-
• 1,1,1,4,4,4-hexafluoro-2,3-dimethylbutane-2,3-diol
• AC1L6UTS
• NSC172805
• NSC-172805
• DTXSID70305938
• NQCMZARTWFMRLM-UHFFFAOYSA-N
• SCHEMBL186025
• 16803-68-2

• Inchi： 1S/C6H8F6O2/c1-3(13,5(7,8)9)4(2,14)6(10,11)12/h13-14H,1-2H3
• InChI Key： NQCMZARTWFMRLM-UHFFFAOYSA-N
• SMILES： FC(C(C)(C(C)(C(F)(F)F)O)O)(F)F

Computed Properties

• Exact Mass: 226.04284
• Monoisotopic Mass: 226.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.454
• Boiling Point: 301.5°Cat760mmHg
• Flash Point: 136.1°C
• Refractive Index: 1.353
• PSA: 40.46
• LogP: 1.61300